Cas no 31637-96-4 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester)
31637-96-4 structure
Product Name:Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester
CAS No:31637-96-4
MF:C12H15ClO4
MW:258.698103189468
CID:316167
PubChem ID:169336
Update Time:2025-04-19
Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester
- 2-Hydroxyethyl 2-(4-chlorophenoxy)-2-methylpropanoate
- Propanoic acid, 2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester
- DTXSID80953606
- p-Chlorophenoxy-2 methyl-2 propionate d'(hydroxy-2 ethyle) [French]
- p-Chlorophenoxy-2 methyl-2 propionate d'(hydroxy-2 ethyle)
- SCHEMBL11641659
- 31637-96-4
- Etofibrate 2-hydroxymethyl-2-(4-chlorophenoxy)-2-methyl propionate
-
- Inchi: 1S/C12H15ClO4/c1-12(2,11(15)16-8-7-14)17-10-5-3-9(13)4-6-10/h3-6,14H,7-8H2,1-2H3
- InChI Key: RFEZILPHQJCCMV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OC(C(=O)OCCO)(C)C
Computed Properties
- Exact Mass: 258.06595
- Monoisotopic Mass: 258.065887
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 2.3
Experimental Properties
- Density: 1.238
- Boiling Point: 387.1°Cat760mmHg
- Flash Point: 187.9°C
- Refractive Index: 1.527
- PSA: 55.76
Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
31637-96-4 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, 2-hydroxyethyl ester) Related Products
- 13401-38-2(7-Methyl Lumazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk